4-[3-(2-Oxopyrrolidin-1-yl)benzoyl]morpholine-3-carbonitrile

• IUPAC Name: 4-[3-(2-oxopyrrolidin-1-yl)benzoyl]morpholine-3-carbonitrile
• InChI: InChI=1S/C16H17N3O3/c17-10-14-11-22-8-7-19(14)16(21)12-3-1-4-13(9-12)18-6-2-5-15(18)20/h1,3-4,9,14H,2,5-8,11H2
• InChI Key: CDGZARVNCCHGPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)C(=O)N3CCOCC3C#N
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

The compound “4-[3-(2-Oxopyrrolidin-1-yl)benzoyl]morpholine-3-carbonitrile” is a complex organic molecule. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various human diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through various methods. These include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the pyrrolidine ring and the benzoyl group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. Pyrrolidine derivatives can undergo a variety of reactions, including those involving the nitrogen in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as the presence of the pyrrolidine ring and the benzoyl group would likely influence its properties.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrolidine derivatives have been found to have various biological activities, and their mechanisms of action often involve interactions with proteins.

Future Directions

Future research could involve further exploration of the biological activities of this compound and similar structures. This could include the development of new pyrrolidine compounds with different biological profiles.